Cas no 2986-25-6 (N-Nitro-S-methylisothiourea)
N-Nitro-S-methylisothiourea Chemical and Physical Properties
Names and Identifiers
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- Methyl nitrocarbamimidothioate
- N-NITRO-S-METHYL ISOTHIOUREA
- N-Nitro-s-methyl isothiourea
- 1-Nitro-2-methylisothiourea
- 2-methyl-1-nitro-2-thiopseudourea
- 2-methyl-1-nitroisothiourea
- CARBAMIMIDOTHIOIC ACID,NITRO-METHYLESTER
- nitro-S-methylisothiourea
- N-nitro-S-methyl-isothiourea
- S-METHYL-ISOTHIONITROUREA
- S-methyl-N-nitro-isothiourea
- Carbamimidothioicacid, nitro-, methyl ester (9CI)
- Pseudourea, 2-methyl-1-nitro-2-thio-(6CI,7CI,8CI)
- NSC47544
- S-Methyl-1-nitroisothiourea
- S-Methyl-N-nitroisothiourea
- S-Methyl-N-nitroisourea
- N-Nitro-S-methylisothiourea
- CARBAMIMIDOTHIOIC ACID, NITRO-METHYLESTER
- N-Nitro-S-methyl (E/Z)-methyl N'-nitrocarbamimidothioate
- Carbamimidothioic acid, N-nitro-, methyl ester
- N'-Nitro(methylsulfanyl)methanimidamide
-
- MDL: MFCD07787603
- Inchi: 1S/C2H5N3O2S/c1-8-2(3)4-5(6)7/h1H3,(H2,3,4)
- InChI Key: FLZZNZJENFNFOJ-UHFFFAOYSA-N
- SMILES: C(=N)(SC)N[N+]([O-])=O
Computed Properties
- Exact Mass: 135.01000
- Monoisotopic Mass: 135.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
Experimental Properties
- Melting Point: 162-163°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.625
- Solubility: 可溶于DMSO,乙醇(微溶,加热)
- PSA: 107.00000
- LogP: 1.07930
N-Nitro-S-methylisothiourea Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
N-Nitro-S-methylisothiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Nitro-S-methylisothiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449003190-250mg |
N-Nitro-S-methyl isothiourea |
2986-25-6 | 98% | 250mg |
$727.60 | 2023-09-02 | |
| Alichem | A449003190-500mg |
N-Nitro-S-methyl isothiourea |
2986-25-6 | 98% | 500mg |
$989.80 | 2023-09-02 | |
| Alichem | A449003190-1g |
N-Nitro-S-methyl isothiourea |
2986-25-6 | 98% | 1g |
$1651.30 | 2023-09-02 | |
| TRC | N496670-500mg |
N-Nitro-S-methylisothiourea |
2986-25-6 | 500mg |
$ 92.00 | 2023-09-06 | ||
| TRC | N496670-1g |
N-Nitro-S-methylisothiourea |
2986-25-6 | 1g |
$ 150.00 | 2023-09-06 | ||
| TRC | N496670-2.5g |
N-Nitro-S-methylisothiourea |
2986-25-6 | 2.5g |
$ 259.00 | 2023-09-06 | ||
| TRC | N496670-5g |
N-Nitro-S-methylisothiourea |
2986-25-6 | 5g |
$471.00 | 2023-05-17 | ||
| TRC | N496670-10g |
N-Nitro-S-methylisothiourea |
2986-25-6 | 10g |
$856.00 | 2023-05-17 | ||
| Chemenu | CM344300-5g |
N-Nitro-S-methyl isothiourea |
2986-25-6 | 95%+ | 5g |
$213 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1827490-1g |
N'-Nitro(methylsulfanyl)methanimidamide |
2986-25-6 | 98% | 1g |
¥4804.00 | 2024-08-03 |
N-Nitro-S-methylisothiourea Suppliers
N-Nitro-S-methylisothiourea Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-Nitro-S-methylisothiourea
Recent Advances in the Study of N-Nitro-S-methylisothiourea (CAS: 2986-25-6)
N-Nitro-S-methylisothiourea (CAS: 2986-25-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.
One of the key areas of investigation has been the role of N-Nitro-S-methylisothiourea in the synthesis of nitric oxide (NO) donors. NO is a critical signaling molecule in various physiological processes, and its controlled release is of great interest in treating cardiovascular diseases and other conditions. Recent studies have demonstrated that derivatives of N-Nitro-S-methylisothiourea can serve as efficient NO donors, with improved stability and bioavailability compared to traditional compounds.
In addition to its role in NO donation, N-Nitro-S-methylisothiourea has been studied for its potential antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, making it a promising candidate for the development of new antibiotics.
Another recent study, conducted by researchers at a leading pharmaceutical institute, explored the use of N-Nitro-S-methylisothiourea in cancer therapy. The compound was found to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. This effect was attributed to the compound's ability to generate reactive nitrogen species (RNS), which can cause oxidative stress and damage to cancer cells.
Despite these promising findings, challenges remain in the practical application of N-Nitro-S-methylisothiourea. Issues such as toxicity, stability under physiological conditions, and precise targeting need to be addressed. Ongoing research is focused on modifying the compound's structure to enhance its therapeutic index and reduce side effects.
In conclusion, N-Nitro-S-methylisothiourea (CAS: 2986-25-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in NO donation, antimicrobial activity, and cancer therapy highlight its potential as a multi-functional agent. Future studies should focus on optimizing its properties and exploring its full therapeutic potential.
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